Cas no 1251334-57-2 (1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine)
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine
- Benzeneethanamine, 5-chloro-2-methoxy-α,α-dimethyl-
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- Inchi: 1S/C11H16ClNO/c1-11(2,13)7-8-6-9(12)4-5-10(8)14-3/h4-6H,7,13H2,1-3H3
- InChI Key: WIUUNYWJXOYPTE-UHFFFAOYSA-N
- SMILES: C1(CC(C)(C)N)=CC(Cl)=CC=C1OC
Experimental Properties
- Density: 1.096±0.06 g/cm3(Predicted)
- Boiling Point: 289.6±25.0 °C(Predicted)
- pka: 9.73±0.25(Predicted)
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965113-0.05g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-0.1g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-0.25g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-0.5g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-1.0g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1965113-2.5g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-5.0g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1965113-10.0g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1965113-1g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1965113-5g |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine |
1251334-57-2 | 5g |
$2650.0 | 2023-09-17 |
1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine
Professional Introduction to Compound with CAS No. 1251334-57-2 and Product Name: 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine
The compound identified by the CAS number 1251334-57-2 and the product name 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine represents a significant molecule in the field of pharmaceutical chemistry. This compound, featuring a complex aromatic structure with chloro and methoxy substituents, has garnered attention due to its potential applications in drug discovery and development. The molecular framework of this compound includes a benzene ring substituted at the 5-position with a chlorine atom and at the 2-position with a methoxy group, combined with an amine functional group attached to an isobutyl chain. Such structural features make it a candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in designing molecules that can interact selectively with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups in the aromatic ring of 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine suggests that it may exhibit diverse chemical properties, making it a versatile scaffold for medicinal chemists. The amine group at the 2-position of the isobutyl chain provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological activity.
One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research in pharmaceutical chemistry emphasizes the development of molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The structural features of 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine make it an attractive candidate for further investigation in these areas. For instance, studies have shown that aromatic compounds with similar structural motifs can interact with enzymes and receptors involved in disease processes.
The synthesis of 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination and methylation steps are critical in establishing the correct substitution pattern on the benzene ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable.
Once synthesized, 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine can be subjected to various pharmacological assays to evaluate its biological activity. High-throughput screening (HTS) techniques are commonly used to identify compounds that exhibit promising interactions with target proteins or enzymes. Computational methods, such as molecular docking and molecular dynamics simulations, are also employed to predict binding affinities and understand the mechanism of action.
Recent advancements in drug discovery have highlighted the importance of structure-based drug design (SBDD). By leveraging computational tools and experimental data, researchers can optimize the structure of 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine to enhance its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This approach has led to the development of several novel therapeutic agents that have entered clinical trials.
The role of 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine in preclinical studies is particularly noteworthy. Animal models are used to assess its safety profile and efficacy in vivo. These studies provide valuable insights into how the compound behaves within a living organism, including its distribution, metabolism, excretion (DME), and potential side effects. Positive results from preclinical trials often pave the way for human clinical trials, where the compound's effectiveness and safety are evaluated in patients.
The future prospects for 1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine are promising. Ongoing research aims to explore its potential as a lead compound for new drugs or as an intermediate in synthesizing more complex molecules. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving innovation in this field. By combining expertise from various disciplines, such as organic chemistry, biochemistry, and pharmacology, researchers can accelerate the development of novel therapeutic agents.
In conclusion,1-(5-chloro-2-methoxyphenyl)-2-methylpropan-2-amine, identified by CAS No. 1251334-57-2, represents a significant molecule with potential applications in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. With continued research and innovation, this compound holds promise for addressing unmet medical needs and improving patient outcomes.
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